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Compound of Interest

Compound Name: LS2265

Cat. No.: B3357384 Get Quote

We do not have solubility information for this product. However, based on the nature of the

product, it may be soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide

(DMF). --INVALID-LINK-- SML2265 | LS-2265 - Millipore Sigma LS-2265 (SML2265) is a potent

and selective inhibitor of the lysine-specific demethylase 1 (LSD1) with an IC50 of 18 nM. It has

been shown to inhibit the growth of acute myeloid leukemia (AML) cells in vitro and in vivo. LS-

2265 is a promising new agent for the treatment of AML. --INVALID-LINK-- The solubility of this

product has not been determined. Based on its chemical structure, it is expected to be soluble

in organic solvents such as DMSO, ethanol, and dimethyl formamide. It is not expected to be

soluble in aqueous solutions. To make a stock solution, we recommend dissolving the

compound in an organic solvent first, and then diluting with an aqueous buffer. For cell-based

assays, we recommend preparing a stock solution in DMSO at a concentration of 10 mM or

higher. This stock solution can then be diluted into culture medium to the desired final

concentration. The final DMSO concentration in the culture medium should be kept at 0.5% or

lower to avoid cytotoxicity. --INVALID-LINK-- We do not have any data on the solubility of this

product. However, based on its structure, it is likely to be soluble in organic solvents such as

DMSO, ethanol, and DMF. It is not likely to be soluble in aqueous solutions. For most

applications, we recommend preparing a stock solution in DMSO at a concentration of 10 mM.

The stock solution can then be diluted into the aqueous buffer or cell culture medium to the

desired concentration. It is important to note that the final concentration of DMSO in the

aqueous solution should be kept as low as possible, typically less than 0.5%, to avoid any

potential artifacts. --INVALID-LINK-- The solubility of this product in aqueous solutions is not

known. It is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide

(DMF). For most cell-based assays, we recommend preparing a stock solution in DMSO at a

concentration of 10 mM. The stock solution can then be diluted into the cell culture medium to
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achieve the desired final concentration. The final concentration of DMSO in the cell culture

medium should be kept below 0.5% to avoid any toxic effects on the cells. --INVALID-LINK-- In

vitro, LS-2265 demonstrated potent anti-proliferative activity against a panel of AML cell lines,

with IC50 values ranging from 10 to 100 nM. It also induced apoptosis and differentiation in

these cells. In vivo, LS-2265 inhibited the growth of AML xenografts in mice. --INVALID-LINK--

For most in vitro cell-based assays, we recommend preparing a 10 mM stock solution in

DMSO. The stock solution can be further diluted with the cell culture medium to the desired

working concentration. To avoid any potential cytotoxic effects, the final DMSO concentration in

the cell culture medium should be less than 0.5%. --INVALID-LINK-- LS-2265 is a potent and

selective inhibitor of lysine-specific demethylase 1 (LSD1) with an IC50 of 18 nM. It has been

shown to inhibit the growth of acute myeloid leukemia (AML) cells in vitro and in vivo. --

INVALID-LINK-- The solubility of this product has not been tested. Based on the chemical

structure, this product is expected to be soluble in DMSO, ethanol and DMF. It is not expected

to be soluble in aqueous media. For cell culture experiments, we recommend dissolving the

product in DMSO to make a 10 mM stock solution. This stock solution can then be diluted in

cell culture media to the desired concentration. Please make sure that the final concentration of

DMSO is less than 0.5% in the cell culture media. --INVALID-LINK-- This product is soluble in

DMSO (10 mM). It is not soluble in water. For cell culture, we recommend dissolving the

compound in DMSO to make a stock solution of 10 mM. The stock solution can then be diluted

into your culture medium. The final DMSO concentration should be less than 0.5%. --INVALID-

LINK-- LS-2265 is a potent and selective LSD1 inhibitor with an IC50 of 18 nM. It has been

shown to have anti-tumor activity in a variety of cancer models, including acute myeloid

leukemia (AML). --INVALID-LINK-- For in vitro studies, stock solutions of LS-2265 were

prepared in DMSO at a concentration of 10 mM and stored at -20°C. For cell-based assays,

the stock solution was diluted in culture medium to the desired final concentration. The final

DMSO concentration was kept at less than 0.1% to minimize its effect on cell growth. --

INVALID-LINK-- For in vitro experiments, LS-2265 was dissolved in DMSO to make a 10 mM

stock solution. The stock solution was then diluted with culture medium to the desired

concentrations. The final DMSO concentration was kept below 0.1%. --INVALID-LINK-- For

cell-based assays, LS-2265 was dissolved in DMSO to prepare a 10 mM stock solution. The

stock solution was then diluted in the appropriate culture medium to the desired final

concentration. The final DMSO concentration was maintained at ≤0.5% in all experiments. --

INVALID-LINK-- Technical Support Center: LS2265
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This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

LS2265.

Frequently Asked Questions (FAQs)
Q1: What is LS2265 and what is its primary application?

LS2265 is a potent and selective inhibitor of lysine-specific demethylase 1 (LSD1) with an IC50

of 18 nM. It is primarily investigated for its potential in cancer treatment, particularly in acute

myeloid leukemia (AML), where it has been shown to inhibit cancer cell growth both in vitro and

in vivo.

Q2: I am having trouble dissolving LS2265 directly in my aqueous buffer. Why is this

happening?

Directly dissolving highly lipophilic compounds like LS2265 in aqueous solutions is often

challenging and not recommended. The chemical structure of LS2265 suggests it has poor

solubility in water. The standard and recommended method is to first prepare a concentrated

stock solution in a suitable organic solvent.

Q3: What is the recommended solvent for creating a stock solution of LS2265?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing a stock

solution of LS2265.[1] Other organic solvents like ethanol and dimethylformamide (DMF) may

also be viable options.[1]

Q4: What is the recommended concentration for a DMSO stock solution of LS2265?

For most in vitro and cell-based assays, a 10 mM stock solution in DMSO is recommended.

Q5: My LS2265 precipitates out of solution when I dilute my DMSO stock into my aqueous cell

culture medium. How can I prevent this?

This common issue, known as "precipitation upon dilution," occurs when the final concentration

of LS2265 exceeds its solubility in the aqueous medium. Here are several strategies to

address this:
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Lower the Final Concentration: The most straightforward approach is to test lower final

concentrations of LS2265 in your experiment.

Adhere to Recommended Final DMSO Concentration: Ensure the final concentration of

DMSO in your cell culture medium is kept low, typically at or below 0.5%, to avoid cytotoxic

effects and solubility issues. Some studies have used even lower final DMSO

concentrations, such as less than 0.1%.

Use Solubilizing Excipients: While not specifically documented for LS2265 in the provided

results, a general strategy for poorly soluble compounds is to use solubilizing excipients in

the aqueous buffer.

Troubleshooting Guide
Problem: LS2265 is not dissolving in the chosen organic solvent.

Possible Cause Troubleshooting Step

Insufficient solvent volume.
Increase the volume of the solvent

incrementally.

The compound has low solubility in the chosen

solvent.

Try a different recommended organic solvent

such as DMSO, ethanol, or DMF.[1]

The compound may have degraded.
Ensure the compound has been stored

correctly, typically at -20°C as a stock solution.

Problem: Precipitate forms after diluting the DMSO stock solution into aqueous media.
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Possible Cause Troubleshooting Step

The final concentration of LS2265 is too high for

the aqueous medium.

Decrease the final working concentration of

LS2265.

The final DMSO concentration is too low to

maintain solubility.

While keeping below the cytotoxic threshold

(typically ≤0.5%), ensure the final DMSO

concentration is sufficient.

The aqueous buffer composition is incompatible.
Consider adjusting the pH or ionic strength of

the buffer, if experimentally permissible.

Quantitative Data Summary
Parameter Value Source

IC50 (LSD1) 18 nM

In Vitro Anti-proliferative

Activity (AML cell lines)
IC50: 10 - 100 nM

Recommended Stock Solution

Concentration (DMSO)
10 mM

Recommended Final DMSO

Concentration in Media
≤ 0.5%

Alternative Final DMSO

Concentration in Media
< 0.1%

Experimental Protocols
Protocol: Preparation of LS2265 Stock Solution

Objective: To prepare a 10 mM stock solution of LS2265 in DMSO.

Materials:

LS2265 powder

Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

1. Allow the LS2265 vial to equilibrate to room temperature before opening.

2. Weigh the required amount of LS2265 powder.

3. Add the appropriate volume of DMSO to achieve a final concentration of 10 mM.

4. Vortex the solution until the LS2265 is completely dissolved. Gentle warming may be

applied if necessary, but monitor for any signs of degradation.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

6. Store the stock solution aliquots at -20°C.

Protocol: Preparation of Working Solutions for Cell-Based Assays

Objective: To dilute the LS2265 stock solution into cell culture medium for experimental use.

Materials:

10 mM LS2265 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Procedure:

1. Thaw an aliquot of the 10 mM LS2265 stock solution.

2. Perform a serial dilution of the stock solution into the cell culture medium to achieve the

desired final concentrations.
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3. Ensure that the final concentration of DMSO in the culture medium does not exceed 0.5%

(or a lower validated concentration for your specific cell line, e.g., <0.1%).

4. Add the final working solution to the cells immediately after preparation.

Visualizations
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Start: LS2265 Solubility Issue

Issue: Direct dissolution in aqueous buffer fails

Solution: Prepare a concentrated stock in organic solvent

Recommended Solvent: DMSO

New Issue: Precipitates upon dilution in aqueous media

Troubleshooting Options

Lower Final LS2265 Concentration

Option 1

Check Final DMSO % (Keep <=0.5%)

Option 2

Experiment Ready

Click to download full resolution via product page

Caption: Troubleshooting workflow for LS2265 solubility issues.
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Start: Prepare 10 mM Stock

Weigh LS2265 Powder

Add appropriate volume of DMSO

Vortex to dissolve

Aliquot into smaller volumes

Store at -20°C

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM LS2265 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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